6-[(1,3-benzothiazol-6-yl)amino]-4-(cyclopropylamino)-N-[(2R)-2-fluoro-3-hydroxy-3-methylbutyl]pyridine-3-carboxamide

Specification

• Molecular Formula: C21H24FN5O2S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 6-(1,3-benzothiazol-6-ylamino)-4-(cyclopropylamino)-N-[(2R)-2-fluoro-3-hydroxy-3-methylbutyl]pyridine-3-carboxamide
• Standard InChI: InChI=1S/C21H24FN5O2S/c1-21(2,29)18(22)10-24-20(28)14-9-23-19(8-16(14)26-12-3-4-12)27-13-5-6-15-17(7-13)30-11-25-15/h5-9,11-12,18,29H,3-4,10H2,1-2H3,(H,24,28)(H2,23,26,27)/t18-/m1/s1
• Standard InChI Key: SHENXRCDBJGWNU-GOSISDBHSA-N
• Isomeric SMILES: CC(C)([C@@H](CNC(=O)C1=CN=C(C=C1NC2CC2)NC3=CC4=C(C=C3)N=CS4)F)O
• Canonical SMILES: CC(C)(C(CNC(=O)C1=CN=C(C=C1NC2CC2)NC3=CC4=C(C=C3)N=CS4)F)O

Introduction

The compound 6-[(1,3-benzothiazol-6-yl)amino]-4-(cyclopropylamino)-N-[(2R)-2-fluoro-3-hydroxy-3-methylbutyl]pyridine-3-carboxamide is a complex organic molecule that incorporates several functional groups, including a benzothiazole ring, a cyclopropylamino group, and a fluorinated hydroxyalkyl chain. This compound is not directly mentioned in the available literature, so we will analyze its components and potential applications based on similar compounds.

Potential Applications

Given the components of this compound, potential applications could include:

• Pharmaceuticals: The presence of a benzothiazole ring suggests potential biological activity, such as anticonvulsant or antimicrobial effects.

• Biological Modulators: The cyclopropylamino group and fluorinated chain might contribute to modulating biological targets, similar to other compounds with these features.

Synthesis and Characterization

The synthesis of such a compound would likely involve multiple steps, including the formation of the benzothiazole and pyridine rings, introduction of the cyclopropylamino group, and incorporation of the fluorinated hydroxyalkyl chain. Characterization would involve techniques like NMR, LC-MS, and IR spectroscopy to confirm the structure and purity.

Research Findings and Data

Since specific data on this compound is not available, we can look at similar compounds for insights:

Compound Feature	Potential Biological Activity
Benzothiazole	Anticonvulsant, antimicrobial
Cyclopropylamino	Enhanced bioavailability
Fluorinated Chain	Improved stability and activity